(2,4-dimethylphenyl)phosphonic Acid

• CAS RN: 111192-85-9
• Molecular Formula: C8H11O3P
• Molecular Weight: 186.14 g/mol
• IUPAC Name: (2,4-dimethylphenyl)phosphonic acid
• InChI: InChI=1S/C8H11O3P/c1-6-3-4-8(7(2)5-6)12(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key: DLXVLBCCGRQAAA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)P(=O)(O)O)C
• solubility: 0.08 M
• synonyms: (2,4-DIMETHYL-PHENYL)-PHOSPHONIC ACID

Description

(2,4-dimethylphenyl)phosphonic acid, also known as DMPA, is a phosphonic acid derivative that has been widely used in scientific research for its unique properties. DMPA has the ability to form strong metal complexes, which makes it useful in various applications such as catalysis, separation, and sensing.

Mechanism Of Action

The mechanism of action of (2,4-dimethylphenyl)phosphonic Acid is not well understood. However, it is believed that (2,4-dimethylphenyl)phosphonic Acid forms strong metal complexes with metal ions, which can affect the reactivity and properties of the metal ions. (2,4-dimethylphenyl)phosphonic Acid can also act as a chelating agent, which can enhance the stability of metal ions.

Biochemical And Physiological Effects

There is limited information on the biochemical and physiological effects of (2,4-dimethylphenyl)phosphonic Acid. However, studies have shown that (2,4-dimethylphenyl)phosphonic Acid can inhibit the growth of certain bacteria and fungi. (2,4-dimethylphenyl)phosphonic Acid has also been shown to have antitumor activity in vitro.

Advantages And Limitations For Lab Experiments

(2,4-dimethylphenyl)phosphonic Acid has several advantages for lab experiments. It is easy to synthesize and has high purity when recrystallized. (2,4-dimethylphenyl)phosphonic Acid can form strong metal complexes with metal ions, which can be useful in various applications such as catalysis, separation, and sensing. However, (2,4-dimethylphenyl)phosphonic Acid has some limitations. It is not very soluble in water, which can limit its applications in aqueous solutions. (2,4-dimethylphenyl)phosphonic Acid can also form insoluble precipitates with certain metal ions, which can affect the reactivity and properties of the metal ions.

Future Directions

There are several future directions for the use of (2,4-dimethylphenyl)phosphonic Acid in scientific research. One direction is the use of (2,4-dimethylphenyl)phosphonic Acid in the synthesis of new metal complexes with unique properties. Another direction is the use of (2,4-dimethylphenyl)phosphonic Acid in the synthesis of new MOFs with potential applications in gas storage and separation. Additionally, the use of (2,4-dimethylphenyl)phosphonic Acid in the development of new antitumor agents could be explored.

Synthesis Methods

(2,4-dimethylphenyl)phosphonic Acid can be synthesized through a simple two-step reaction. The first step involves the reaction of 2,4-dimethylphenol with phosphorus trichloride to form (2,4-dimethylphenyl)phosphonic dichloride. The second step involves the reaction of (2,4-dimethylphenyl)phosphonic dichloride with water to form (2,4-dimethylphenyl)phosphonic Acid. The purity of (2,4-dimethylphenyl)phosphonic Acid can be improved through recrystallization using solvents such as ethanol or acetone.

Scientific Research Applications

(2,4-dimethylphenyl)phosphonic Acid has been widely used in scientific research due to its ability to form strong metal complexes. (2,4-dimethylphenyl)phosphonic Acid can be used as a ligand in coordination chemistry to form metal complexes that have unique properties. These metal complexes have been used in various applications such as catalysis, separation, and sensing. (2,4-dimethylphenyl)phosphonic Acid has also been used in the synthesis of metal-organic frameworks (MOFs), which are porous materials that have potential applications in gas storage and separation.